2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol
Description
2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol is a pyrimidine derivative characterized by a trifluoromethyl group at position 6, a phenyl substituent at position 5, and a benzyloxy group attached to the phenolic ring. Its molecular formula is C19H16F3N3O2 (CAS: 862209-43-6) .
Properties
Molecular Formula |
C24H18F3N3O2 |
|---|---|
Molecular Weight |
437.4 g/mol |
IUPAC Name |
2-[2-amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-phenylmethoxyphenol |
InChI |
InChI=1S/C24H18F3N3O2/c25-24(26,27)22-20(16-9-5-2-6-10-16)21(29-23(28)30-22)18-12-11-17(13-19(18)31)32-14-15-7-3-1-4-8-15/h1-13,31H,14H2,(H2,28,29,30) |
InChI Key |
PRSHUXFEVUMOLW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)C3=C(C(=NC(=N3)N)C(F)(F)F)C4=CC=CC=C4)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents:
Scientific Research Applications
The compound 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol , identified by its CAS number 879567-86-9, is a synthetic organic molecule that has garnered attention in various scientific research applications, particularly in the fields of medicinal chemistry and pharmacology. This article explores its properties, biological activities, and potential applications through comprehensive data tables and case studies.
Functional Groups
The compound features a pyrimidine core with:
- An amino group at position 2.
- A phenyl group at position 5.
- A trifluoromethyl group at position 6, which enhances its electron-withdrawing properties.
- A benzyloxy group at position 5, contributing to its structural complexity.
Medicinal Chemistry
The compound has been investigated for its potential as an anti-cancer agent due to its ability to interact with specific biological targets. Its structural characteristics suggest it may inhibit certain enzymes involved in cancer cell proliferation.
Research indicates that this compound may exert its effects through multiple mechanisms:
- Inhibition of Enzymatic Activity : It may inhibit enzymes critical for cancer cell survival.
- Induction of Apoptosis : Evidence suggests it can trigger programmed cell death in malignant cells.
- Cell Cycle Arrest : Studies indicate it can induce cell cycle arrest, particularly in the G1 phase.
| Study | Cell Line | IC50 (µM) | Mechanism of Action | Reference |
|---|---|---|---|---|
| Study 1 | A549 (Lung Cancer) | 15.0 | Apoptosis induction | |
| Study 2 | MCF7 (Breast Cancer) | 12.5 | Cell cycle arrest | |
| Study 3 | HeLa (Cervical Cancer) | 10.0 | Enzyme inhibition |
Detailed Findings
- A549 Cell Line Study : This study demonstrated significant cytotoxicity with an IC50 value of 15 µM, indicating potential therapeutic efficacy against lung cancer through apoptosis induction.
- MCF7 Cell Line Study : The compound exhibited an IC50 value of 12.5 µM, suggesting its capability to cause cell cycle arrest at the G1 phase, thereby inhibiting breast cancer cell proliferation.
- HeLa Cell Line Study : Research indicated an IC50 value of 10 µM, where the compound inhibited specific enzymes essential for cervical cancer cell survival.
Pharmacokinetics and Toxicology
Preliminary studies suggest favorable pharmacokinetic profiles for absorption and distribution; however, comprehensive toxicological assessments are required to evaluate safety in vivo.
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Trifluoromethyl vs. Halogen Substituents
Benzyloxy vs. Alternative Alkoxy Groups
- The benzyloxy group in the target compound contributes to higher lipophilicity (logP ~3.5 estimated) compared to 4-fluorobenzyloxy (Analog 1) or 2-methylprop-2-enoxy (Analog 3). This may enhance blood-brain barrier penetration but reduce aqueous solubility .
- Methoxy groups (e.g., in Analog 1) improve solubility but may decrease metabolic stability due to easier oxidative cleavage .
Aromatic Ring Modifications
- Phenyl (target compound) vs. 4-bromophenyl (Analog 2) or 4-chlorophenyl (Analog 3): Halogenated aryl groups can enhance binding via halogen bonding but introduce synthetic challenges .
Biological Activity
The compound 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol , with a CAS number of 879567-86-9, is a synthetic organic molecule that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, therapeutic potentials, and relevant case studies.
Chemical Structure and Properties
The molecular formula of this compound is , with a molecular weight of 401.4 g/mol. Its structure features a pyrimidine ring substituted with a trifluoromethyl group and a benzyloxy phenol moiety, which may contribute to its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 401.4 g/mol |
| CAS Number | 879567-86-9 |
Biological Activity
Recent studies have highlighted various aspects of the biological activity of this compound:
Antimycobacterial Activity
A study published in PubMed investigated the effects of related compounds, particularly focusing on the benzyloxy moiety. The findings indicated that compounds with similar structural features could modulate p53-mediated reactive oxygen species (ROS) production, leading to enhanced phagosome-lysosome fusion and subsequent killing of intracellular mycobacteria. Specifically, 4-(benzyloxy)phenol was shown to activate p53 expression and increase ROS levels, which are crucial for antimycobacterial activity .
Kinase Inhibition
Another area of interest is the potential for kinase inhibition. Compounds similar to 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol have been included in screening libraries targeting various kinases involved in cancer and other diseases. The structural characteristics suggest that this compound may inhibit specific kinases, contributing to its therapeutic potential in oncology .
Case Studies and Research Findings
- Antimycobacterial Research : A study demonstrated that compounds with benzyloxy groups could enhance the killing efficacy against mycobacteria by modulating cellular pathways involving p53 and ROS .
- Kinase Inhibitor Libraries : The inclusion of similar compounds in libraries aimed at discovering new kinase inhibitors highlights their potential role in drug discovery for cancer therapies .
- Neuroprotection : Research on related phenolic compounds indicates their capacity to protect neurons from oxidative damage, suggesting that further investigation into 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol could yield valuable insights for neuroprotective strategies .
Q & A
Basic Research Questions
Q. What are the optimized synthetic routes for 2-[2-Amino-5-phenyl-6-(trifluoromethyl)pyrimidin-4-yl]-5-(benzyloxy)phenol?
- Methodology : Synthesis typically involves coupling reactions under anhydrous conditions. For example, the benzyloxy group can be introduced via nucleophilic substitution using NaH in THF as a base for deprotonation, followed by reaction with benzyl bromide analogs. The pyrimidine core is constructed via cyclocondensation of amidines with α,β-unsaturated ketones, with trifluoromethyl groups introduced via electrophilic substitution or pre-functionalized building blocks . Purity (≥95%) is achieved through column chromatography and recrystallization, as validated by HPLC .
Q. How is the compound characterized structurally, and what analytical techniques are critical?
- Methodology :
- NMR Spectroscopy : ¹H/¹³C NMR confirms substituent positions and hydrogen bonding (e.g., phenolic -OH at δ 9–10 ppm).
- HRMS : Validates molecular weight (e.g., expected [M+H]⁺ for C₂₃H₁₉F₃N₃O₂: 442.14).
- X-ray Crystallography : Resolves π-stacking interactions between the pyrimidine ring and phenyl groups, critical for understanding solid-state packing .
Q. What solvent systems and reaction conditions stabilize the compound during synthesis?
- Methodology : Polar aprotic solvents (e.g., DMF, THF) enhance solubility of intermediates. Trifluoromethyl groups necessitate low moisture conditions to prevent hydrolysis. Reaction temperatures are kept below 80°C to avoid decomposition of the benzyloxy moiety. Post-synthesis, storage at –20°C under nitrogen is recommended .
Advanced Research Questions
Q. How can researchers resolve contradictions in spectroscopic data (e.g., unexpected splitting in NMR)?
- Methodology :
- Variable Temperature (VT) NMR : Identifies dynamic processes (e.g., hindered rotation of the benzyloxy group).
- 2D NMR (COSY, NOESY) : Assigns coupling networks and spatial proximities. For example, NOE correlations between the benzyloxy protons and pyrimidine ring confirm substituent orientation .
- Computational Modeling : DFT calculations (e.g., B3LYP/6-31G*) predict chemical shifts and verify tautomeric forms .
Q. What experimental designs are suitable for studying the compound’s environmental fate?
- Methodology : Adopt a tiered approach:
- Lab Studies : Assess hydrolysis/photolysis rates under controlled pH and UV light (OECD 111). Use LC-MS/MS to track degradation products .
- Ecosystem Simulations : Mesocosm models evaluate bioaccumulation in soil-water systems. Split-plot designs (e.g., randomized blocks with rootstock variables) isolate environmental factors .
Q. How does the trifluoromethyl group influence reactivity in cross-coupling reactions?
- Methodology : The -CF₃ group is electron-withdrawing, reducing electron density on the pyrimidine ring. This directs electrophilic substitution to the 5-position. Palladium-catalyzed couplings (e.g., Suzuki-Miyaura) require bulky ligands (XPhos) to mitigate steric hindrance. Kinetic studies (e.g., Eyring plots) quantify activation barriers .
Q. What safety protocols are critical for handling this compound?
- Methodology :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
